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Introduction
Ceftaroline, the active metabolite of the prodrug ceftaroline fosamil, is a fifth-generation

cephalosporin antibiotic. It exhibits a broad spectrum of in vitro activity against both Gram-

positive and Gram-negative bacteria. Notably, ceftaroline is distinguished by its potent activity

against methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant

Streptococcus pneumoniae (MDRSP), addressing critical areas of unmet medical need in the

treatment of bacterial infections.[1][2] This technical guide provides a comprehensive overview

of the in vitro spectrum of activity of ceftaroline, including detailed quantitative data,

experimental methodologies, and visual representations of key processes.

Mechanism of Action
Like other β-lactam antibiotics, ceftaroline exerts its bactericidal effect by inhibiting bacterial

cell wall synthesis.[3] This is achieved through binding to penicillin-binding proteins (PBPs),

which are essential enzymes involved in the final steps of peptidoglycan synthesis. The unique

attribute of ceftaroline lies in its high affinity for PBP2a, the modified PBP encoded by the

mecA gene in MRSA that confers resistance to most other β-lactams.[3][4] By effectively

binding to and inhibiting PBP2a, ceftaroline restores activity against MRSA.[5] Additionally,

ceftaroline demonstrates a strong affinity for the PBPs of Streptococcus pneumoniae,

including those that confer resistance to penicillin.[3]
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Gram-Positive Activity
Ceftaroline demonstrates potent in vitro activity against a wide array of Gram-positive

organisms. This includes methicillin-susceptible and methicillin-resistant Staphylococcus

aureus, various streptococcal species, and other clinically relevant Gram-positive bacteria.

Staphylococcus aureus
Ceftaroline is highly active against both methicillin-susceptible S. aureus (MSSA) and

methicillin-resistant S. aureus (MRSA).[6] It also retains activity against S. aureus strains with

reduced susceptibility to vancomycin (vancomycin-intermediate S. aureus, VISA, and

heterogeneous VISA, hVISA) and linezolid.[1][7]

Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) MIC Range (µg/mL)

Staphylococcus

aureus (all)
0.5 1 ≤0.03 - 2

Methicillin-susceptible

S. aureus (MSSA)
0.25 0.25 ≤0.03 - 1

Methicillin-resistant S.

aureus (MRSA)
0.5 - 1 1 - 2 0.125 - 2

Vancomycin-

intermediate S.

aureus (VISA)

- - 1 - 4

Heterogeneous

vancomycin-

intermediate S.

aureus (hVISA)

- 2 0.25 - 4

Table 1: In Vitro Activity of Ceftaroline against Staphylococcus aureus[1][6]

Streptococcus pneumoniae
Ceftaroline exhibits potent activity against Streptococcus pneumoniae, including strains that

are resistant to penicillin and other β-lactams.[8][9]
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Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) MIC Range (µg/mL)

Streptococcus

pneumoniae (all)
≤0.015 0.12 ≤0.015 - 0.5

Penicillin-susceptible

S. pneumoniae
0.008 0.015 -

Penicillin-resistant S.

pneumoniae
0.12 0.25 -

Cefotaxime-resistant

S. pneumoniae
- 0.5 0.125 - 2

Table 2: In Vitro Activity of Ceftaroline against Streptococcus pneumoniae[6][8][9]

Other Gram-Positive Bacteria
Ceftaroline is also active against other significant Gram-positive pathogens.

Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Streptococcus pyogenes ≤0.015 ≤0.015

Streptococcus agalactiae ≤0.015 ≤0.015

Streptococcus dysgalactiae ≤0.015 0.015

Coagulase-negative

staphylococci (Oxacillin-

susceptible)

0.06 0.12

Coagulase-negative

staphylococci (Oxacillin-

resistant)

0.25 0.5

Enterococcus faecalis - 2.0 - 4.0

Table 3: In Vitro Activity of Ceftaroline against Other Gram-Positive Bacteria[1][3][10]
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Gram-Negative Activity
The in vitro activity of ceftaroline against Gram-negative bacteria is more variable and is

generally targeted towards common respiratory and community-acquired pathogens. It is not

typically active against extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae

or non-fermentative Gram-negative bacilli like Pseudomonas aeruginosa.[3][11]

Respiratory Pathogens
Ceftaroline demonstrates excellent potency against key Gram-negative organisms implicated

in respiratory tract infections.

Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Haemophilus influenzae ≤0.008 0.015 - 0.03

Moraxella catarrhalis 0.06 0.12 - 0.25

Table 4: In Vitro Activity of Ceftaroline against Gram-Negative Respiratory Pathogens[7][12]

Enterobacteriaceae
Ceftaroline has activity against some common Enterobacteriaceae species that do not

produce ESBLs.

Organism MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli 0.12 0.25

Klebsiella pneumoniae 0.12 0.5

Proteus mirabilis 0.12 0.12

Enterobacter cloacae - -

Serratia marcescens 1 2

Table 5: In Vitro Activity of Ceftaroline against Select Enterobacteriaceae[3][13][14]
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Experimental Protocols
The in vitro activity of ceftaroline is primarily determined by measuring the minimum inhibitory

concentration (MIC) using standardized methods from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

[15][16] The most common method is broth microdilution.

Broth Microdilution MIC Testing Protocol (CLSI M07)
This method involves the serial dilution of the antimicrobial agent in a liquid growth medium in a

96-well microtiter plate.

Preparation of Antimicrobial Agent Stock Solution: A stock solution of ceftaroline is prepared

at a high concentration and then serially diluted to the desired testing range.

Inoculum Preparation:

Bacterial colonies are selected from a fresh (18-24 hour) agar plate.

A suspension of the bacteria is made in a sterile saline or broth to match the turbidity of a

0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming

units (CFU)/mL.

This suspension is further diluted to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation of Microtiter Plates:

Each well of the 96-well plate, containing a specific concentration of ceftaroline in cation-

adjusted Mueller-Hinton broth, is inoculated with the standardized bacterial suspension.

A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

Incubation: The inoculated plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

Interpretation of Results: The MIC is the lowest concentration of ceftaroline that completely

inhibits visible growth of the organism.
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Workflow for Broth Microdilution MIC Testing.
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Visualizing the Mechanism of Action
The enhanced activity of Ceftaroline against MRSA is a direct result of its unique interaction

with Penicillin-Binding Protein 2a (PBP2a). The following diagram illustrates this key molecular

interaction.

MRSA Cell Wall Synthesis
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Cell Lysis and Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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